- Green preparation of apalutamide, China, , ,
Cas no 956104-40-8 (Apalutamide)
Apalutamide structure
Product Name:Apalutamide
CAS No:956104-40-8
MF:C21H15F4N5O2S
MW:477.434716463089
MDL:MFCD22380626
CID:839465
PubChem ID:24872560
Update Time:2024-10-25
Apalutamide Chemical and Physical Properties
Names and Identifiers
-
- ARN-509
- ARN 509
- 4-[7-[6-cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-sulfanylidene-5,7-diazaspiro[3.4]octan-5-yl]-2-fluoro-N-methylbenzamide
- Apalutamide
- AR509
- 4-(7-(6-Cyano-5-(trifluoromethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro(3.4)octan-5-yl)-2-fluoro-N-methylbenzamide
- 4-[7-(6-cyano-5-trifluoromethylpyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methylbenzamide
- 4-[7-[6-cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]octa
- Benzamide,4-[7-[6-cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methyl
- 4-[7-[6-Cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]octan-5-yl]-2-fluoro-N-methylbenzamide
- ARN509
- 4T36H88UA7
- 4-(7-(6-CYANO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)-8-OXO-6-THIOXO-5,7-DIAZASPIRO[3.4]OCTAN-5-YL)-2-FLUORO-N-METHYLBENZAMIDE
- Erleada
- 4-(7-(6-cyano-5-(trifluoroMethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspirooctan-5-yl)-2-fluoro-N-MethylbenzaMide
- Apalutamide [INN]
- 4-{7-[6-cyano-5-(tr
- 4-[7-[6-Cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-N-methylbenzamide (ACI)
- A 52
- AR 509
- Apalutamide(ARN-509)
-
- MDL: MFCD22380626
- Inchi: 1S/C21H15F4N5O2S/c1-27-17(31)13-4-3-11(8-15(13)22)30-19(33)29(18(32)20(30)5-2-6-20)12-7-14(21(23,24)25)16(9-26)28-10-12/h3-4,7-8,10H,2,5-6H2,1H3,(H,27,31)
- InChI Key: HJBWBFZLDZWPHF-UHFFFAOYSA-N
- SMILES: N#CC1C(C(F)(F)F)=CC(N2C(=S)N(C3C=C(F)C(C(NC)=O)=CC=3)C3(CCC3)C2=O)=CN=1
Computed Properties
- Exact Mass: 477.08800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 886
- Topological Polar Surface Area: 121
Experimental Properties
- Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
- PSA: 121.42000
- LogP: 4.05248
Apalutamide Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Apalutamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7064-100 mg |
Apalutamide(ARN509) |
956104-40-8 | >98% | 100mg |
$250.0 | 2022-03-01 | |
| DC Chemicals | DC7064-250 mg |
Apalutamide(ARN509) |
956104-40-8 | >98% | 250mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DC7064-1 g |
Apalutamide(ARN509) |
956104-40-8 | >98% | 1g |
$1000.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S2840-10mM (1mL in DMSO) |
Apalutamide\xa0(ARN-509) |
956104-40-8 | 99.59% | 10mM (1mL in DMSO) |
¥3274.42 | 2022-04-26 | |
| S e l l e c k ZHONG GUO | S2840-5mg |
Apalutamide (ARN-509) |
956104-40-8 | 99.98% | 5mg |
¥876.33 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2840-10mg |
Apalutamide (ARN-509) |
956104-40-8 | 99.98% | 10mg |
¥1392.3 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S2840-50mg |
Apalutamide (ARN-509) |
956104-40-8 | 99.98% | 50mg |
¥4234.23 | 2023-09-15 | |
| Axon Medchem | 1979-5 mg |
ARN 509 |
956104-40-8 | 99% | 5mg |
€95.00 | 2023-07-10 | |
| Axon Medchem | 1979-25 mg |
ARN 509 |
956104-40-8 | 99% | 25mg |
€325.00 | 2023-07-10 | |
| Axon Medchem | 1979-2 x 5 mg |
ARN 509 |
956104-40-8 | 99% | 2 x 5 mg |
€140.00 | 2023-07-10 |
Apalutamide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide , Isopropyl acetate ; rt → 75 °C; 6 h, 75 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Ethanol , Water ; rt → 30 °C; 6 h, 30 °C
Reference
- Method for preparing apalutamide, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Potassium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 6 h, 110 °C; 110 °C → rt
1.2 Reagents: Ammonia Solvents: Water ; 0.5 h, rt
1.2 Reagents: Ammonia Solvents: Water ; 0.5 h, rt
Reference
- Preparation of thiodiazaspiro compound and its intermediates, China, , ,
Production Method 4
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 20 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 2 h
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 2 h
Reference
- Preparation of hydantoins as androgen receptor modulators for the treatment of prostate cancer and other androgen receptor-associated diseases., World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Toluene ; 9 - 11 h, 90 - 100 °C; 100 °C → 5 °C; 1 h, 5 °C
Reference
- Preparation of apalutamide and an amorphous solid dispersion containing it, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran , Water ; 5 - 15 °C; 16 h, 50 °C
Reference
- Method for synthesizing apalutamide as non-steroidal androgen receptor inhibitor and intermediate with high yield, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Toluene ; rt → 100 °C; 2 h, 100 °C; 2 h, 95 - 105 °C
Reference
- Preparation of thiodiazepine spirochetes and their intermediates, China, , ,
Production Method 8
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylacetamide ; 2 h, rt → 90 °C
Reference
- Process for the preparation of apalutamide, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, 25 °C
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 25 °C; 30 min, 0 °C
1.3 Solvents: Dimethylformamide ; 0 - 5 °C; 5 °C → rt; 5 h, rt
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 25 °C; 30 min, 0 °C
1.3 Solvents: Dimethylformamide ; 0 - 5 °C; 5 °C → rt; 5 h, rt
Reference
- Green preparation of apalutamide intermediate compound, China, , ,
Production Method 10
Reaction Conditions
1.1 Solvents: Methanol ; 24 h, -10 °C
1.2 Reagents: Sulfuric acid Solvents: Dichloromethane , Water ; pH 3 - 4
1.2 Reagents: Sulfuric acid Solvents: Dichloromethane , Water ; pH 3 - 4
Reference
- Preparation of amorphous apalutamide, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 - 5 °C; 0.5 h, 0 - 5 °C; 5 °C → rt; 6 h, rt
Reference
- Green efficient preparation of apalutamide, China, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt
Reference
- Method and intermediate for synthesizing apalutamide and intermediate, China, , ,
Production Method 13
Reaction Conditions
1.1 Solvents: Water ; 1 h, 20 - 30 °C
Reference
- Preparation of apalutamide and apalutamide intermediate, China, , ,
Production Method 14
Reaction Conditions
1.1 Solvents: Water ; rt; 1 h, 20 - 30 °C
Reference
- Method for preparing apalutamide intermediate and apalutamide with high yield, China, , ,
Production Method 15
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide , Isopropyl acetate ; rt → 90 °C; 24 h, 90 °C
Reference
- Preparation of benzamide compound and its application in preparation of androgen receptor inhibitor (apalutamide), China, , ,
Production Method 16
Reaction Conditions
1.1 Solvents: Toluene ; rt → 110 °C; 6 h, 105 - 110 °C
Reference
- Preparation of diaryl thiohydantoin compound Apalutamide, China, , ,
Production Method 17
Reaction Conditions
1.1 Solvents: Tetrahydrofuran , Water ; 10 min, 0 - 4 °C; 0 - 2 °C; 2 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Isopropanol
1.2 Reagents: Hydrochloric acid Solvents: Isopropanol
Reference
- Improved process for preparation of Apalutamide, World Intellectual Property Organization, , ,
Production Method 18
Reaction Conditions
1.1 Reagents: Monopotassium phosphate Solvents: Chlorobenzene , Water ; rt → reflux; 4 h, reflux; reflux → 80 °C
1.2 Solvents: Dimethylformamide ; 36 h, 80 °C
1.2 Solvents: Dimethylformamide ; 36 h, 80 °C
Reference
- Pyridylthiourea derivatives and preparation method and application thereof in preparing apalutamide, China, , ,
Production Method 19
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ; 24 - 30 °C; 1 h, 24 - 30 °C
1.2 Reagents: Triethylamine ; 5 h, 30 °C → 60 °C; 60 °C → 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol , Water ; 0 - 10 °C; 20 min
1.2 Reagents: Triethylamine ; 5 h, 30 °C → 60 °C; 60 °C → 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol , Water ; 0 - 10 °C; 20 min
Reference
- Green preparation of apalutamide, China, , ,
Apalutamide Raw materials
- Phenyl Chlorothionoformate
- Benzoic acid, 4-[7-[6-cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-5-yl]-2-fluoro-, methyl ester
- 2-Pyridinecarbonitrile, 5-(8-oxo-6-thioxo-5,7-diazaspiro[3.4]oct-7-yl)-3-(trifluoromethyl)-
- 4-((1-Cyanocyclobutyl)amino)-2-fluoro-N-methylbenzamide
- 5-amino-3-(trifluoromethyl)pyridine-2-carbonitrile
- 4-Bromo-2-fluoro-N-methylbenzamide
- 5-Isothiocyanato-3-(trifluoromethyl)-picolinonitrile
- Apalutamide Impurity 3
- 5,7-Diazaspiro[3.4]octane-5-carboxylic acid, 7-[6-cyano-5-(trifluoromethyl)-3-pyridinyl]-8-oxo-6-thioxo-, 1,1-dimethylethyl ester
- Di-2-Pyridyl Thionocarbonate
- 1,’1-Thiocarbonyldi-2(1H)-pyridone
- Cyclobutanecarbothioic acid, 1-[[3-fluoro-4-[(methylamino)carbonyl]phenyl]amino]-, S-phenyl ester
- 1-(6-cyano-5-(trifluoromethyl)pyridin-3-yl)thiourea
- Methyl 1-[3-fluoro-4-(methylcarbamoyl)anilino]cyclobutane-1-carboxylate
Apalutamide Preparation Products
Apalutamide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:956104-40-8)阿帕鲁胺
Order Number:LE25955620;LE919
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:956104-40-8)Apalutamide
Order Number:sfd20699
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Apalutamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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